Cas no 1005299-81-9 (3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide)

• Product Name: 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
• CAS No: 1005299-81-9
• MF: C₂₁H₂₀N₂O₃S₂
• MW: 412.525102615356
• CID: 5507212
• Update Time: 2025-06-10

3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide
• 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

• Inchi： 1S/C21H20N2O3S2/c1-15-5-2-7-18(13-15)28(25,26)22-17-9-10-19-16(14-17)6-3-11-23(19)21(24)20-8-4-12-27-20/h2,4-5,7-10,12-14,22H,3,6,11H2,1H3
• InChI Key： FIFQOCYYWRPUMI-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2SC=CC=2)=O)(=O)=O)=CC=CC(C)=C1

Additional information on 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide

Introduction to 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide, identified by the CAS number 1005299-81-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound’s unique chemical composition, featuring a benzene-1-sulfonamide moiety linked to a tetrahydroquinoline core adorned with a thiophene-2-carbonyl group, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural complexity of 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is not merely a matter of academic curiosity but also holds practical implications for its biological activity. The presence of multiple heterocyclic systems—the thiophene, the tetrahydroquinoline, and the sulfonamide—suggests a multifaceted interaction with biological targets. Such structural features are often exploited in the design of bioactive molecules to enhance binding affinity and selectivity. In recent years, there has been a growing emphasis on the development of heterocyclic compounds as pharmacophores due to their demonstrated efficacy in modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide and its potential targets. These studies have highlighted the compound’s ability to engage with proteins and enzymes involved in critical cellular processes. For instance, the sulfonamide group is known to interact with hydrophobic pockets in protein binding sites, while the tetrahydroquinoline moiety can mimic natural substrates or inhibitors. Such interactions are pivotal in designing molecules that can modulate enzyme activity or receptor binding.

The significance of this compound is further underscored by its potential applications in addressing neurological disorders. The tetrahydroquinoline scaffold is particularly relevant in this context, as it is found in several FDA-approved drugs used for conditions such as Parkinson’s disease and epilepsy. By incorporating additional functional groups like the thiophene carbonyl and sulfonamide, researchers aim to enhance the pharmacological properties of these scaffolds. Preliminary studies suggest that derivatives of this class may exhibit neuroprotective or anti-inflammatory effects, making them valuable candidates for further investigation.

In addition to its neurological applications, 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide has shown promise in other therapeutic areas. Its structural features make it a versatile building block for synthesizing more complex molecules with tailored biological activities. The sulfonamide group, for example, is widely recognized for its role as a pharmacophore in antibiotics and anti-inflammatory drugs. By modifying the core structure while retaining key functional groups, chemists can explore new chemical spaces and discover novel therapeutic agents.

The synthesis of 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide presents both challenges and opportunities. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic systems more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds within the molecule’s framework. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure.

From a regulatory perspective, the development of new chemical entities like 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide must adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are essential to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies provide critical data for determining whether the compound is suitable for further clinical development. The integration of high-throughput screening technologies has accelerated this process by allowing researchers to rapidly assess the biological activity of numerous compounds.

The future prospects for 3-methyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms of action, this compound may find utility in treating a wide range of diseases beyond neurological disorders. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory discoveries into clinical reality. The continued exploration of this class of molecules will undoubtedly contribute to advancements in drug discovery and therapeutic innovation.